BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Autoclave
Sterilization of C-Flex® Tubing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

For Researchers, Scientists, and Drug Development Professionals

Introduction

C-Flex® is a unique, patented thermoplastic elastomer (TPE) tubing widely used in the
pharmaceutical, biopharmaceutical, and research industries for fluid transfer applications. Its
flexibility, weldability, and sealability make it a popular choice for single-use assemblies.
Sterilization of C-Flex® tubing is a critical step to ensure aseptic processing. While gamma
irradiation is the manufacturer's recommended method for sterilization, autoclave (steam)
sterilization is also a viable option, particularly when irradiation facilities are not accessible.[1]
[2] However, it is important to note that repeated autoclaving is not recommended as it can lead
to the deterioration of the tubing's physical properties.[1][2]

These application notes provide a comprehensive overview of the recommended autoclave
settings for C-Flex® tubing, the effects of autoclaving on its physical and chemical properties,
and detailed protocols for its steam sterilization.

Material Composition and Properties

C-Flex® tubing is a thermoplastic elastomer that is fully characterized and validated to meet
various USP Class VI and ISO standards.[3][4] It is formulated to be non-pyrogenic, non-
cytotoxic, and non-hemolytic.[5] The material is designed to be heat-sealable and weldable
both before and after sterilization.[2][4] A summary of the typical physical properties of
unsterilized C-Flex® tubing formulations is provided in Table 1.
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Table 1: Typical Physical Properties of Unsterilized C-Flex® Tubing Formulations

Formulation Formulation Formulation
Property ASTM Method

374 082 072
Appearance - Translucent Translucent Opaque
Durometer,

D2240 60 60 60
Shore A
Tensile Strength,
_ D412 1190 1106 1196

psi
Elongation, % D412 915 874 862

Source: Saint-Gobain C-Flex® Tubing Datasheet[1][2]

Recommended Autoclave Sterilization Settings

The generally recommended autoclave cycle for C-Flex® tubing is a single cycle at 121°C for
30 minutes. However, other parameters have been used in specific contexts such as
biocompatibility testing. It is crucial to validate the sterilization cycle for your specific application
and equipment.

Table 2: Recommended and Reported Autoclave Sterilization Parameters for C-Flex® Tubing
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Recommended Reported Reported
Parameter . .
Value Alternative 1 Alternative 2
Temperature 121°C 123°C 121°C
Time 30 minutes 30 minutes 80 minutes
Saturated steam at Saturated steam at Saturated steam at
Pressure the specified the specified the specified
temperature temperature temperature
Cycle Type Single Cycle Single Cycle Single Cycle
Used for Used in a validation
General manufacturer  biocompatibility study involving
Notes

recommendation.

testing of C-Flex®
374.

welding to another
TPE tubing.[6]

Effects of Autoclaving on C-Flex® Tubing

While C-Flex® tubing is autoclavable, the process of steam sterilization can affect its physical

and chemical properties. The manufacturer explicitly states that repeated autoclaving will cause
the tubing to deteriorate.[1][2]

Physical Properties

Autoclaving can potentially alter the tensile strength, elongation, and durometer (hardness) of

the tubing. While specific quantitative data from the manufacturer on the post-autoclave

physical properties of C-Flex® tubing is not readily available in the public domain, it is a

common effect of steam sterilization on thermoplastic elastomers. Users should anticipate

some changes in the material's flexibility and strength after autoclaving. It is the user's

responsibility to ensure the suitability of the autoclaved tubing for their specific application.[2]

Chemical Properties: Extractables and Leachables

The process of sterilization can impact the profile of extractables and leachables from plastic

tubing. Extractables are compounds that can be drawn from the tubing under exaggerated

conditions (e.g., strong solvents, high temperatures), while leachables are compounds that

migrate into the process fluid under normal operating conditions.
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While extensive extractables testing has been performed on gamma-irradiated C-Flex® tubing,
specific data for autoclaved C-Flex® is less commonly published.[7] One study on a
comparable TPE tubing (Tuflux®) that was also tested with C-Flex® 374 mentioned that
biocompatibility testing was performed on samples that were autoclaved at 123°C for 30
minutes. A comprehensive extractables analysis of C-Flex® 374 was conducted on gamma-
irradiated samples, which is often considered a worst-case scenario.[7] This analysis identified
various hydrocarbons and degradants of a secondary antioxidant.[7] It is reasonable to assume
that autoclaving may also lead to the release of a specific profile of extractables and it is
recommended that users perform their own risk assessment and, if necessary, a leachables
study for their specific application and process fluids.

Experimental Protocols

Protocol 1: Standard Autoclave Sterilization of C-Flex®
Tubing

This protocol is based on the manufacturer's general recommendations.

Materials:

C-Flex® tubing, cut to the desired length

Autoclave-compatible pouch or wrapping material

Autoclave tape

Steam autoclave

Procedure:
e Preparation:
o Coil the C-Flex® tubing loosely to ensure steam penetration. Avoid kinks or tight bends.

o Place the coiled tubing into an autoclave-compatible pouch or wrap it in a suitable
material. Ensure the packaging allows for steam to enter and air to escape.

o Seal the pouch or secure the wrapping.
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o Apply autoclave indicator tape to the outside of the package.

e Autoclave Cycle:

[e]

Place the packaged tubing in the autoclave. Ensure there is adequate space around each
package for steam circulation.

[e]

Select a gravity displacement or pre-vacuum cycle.

o

Set the sterilization temperature to 121°C and the sterilization time to 30 minutes.

[¢]

Start the autoclave cycle.

o Post-Sterilization:

[e]

After the cycle is complete, allow the tubing to cool to room temperature before handling.

o

Check the autoclave indicator tape to confirm that the sterilization temperature was
reached.

o

Visually inspect the tubing for any signs of degradation, such as discoloration, brittleness,
or tackiness.

o

Aseptically remove the tubing from its packaging in a sterile environment for use.

Protocol 2: Autoclave Sterilization for Biocompatibility
Testing

This protocol is based on parameters reported in a comparability study involving C-Flex® 374.
Materials:

¢ C-Flex® 374 tubing samples

» Autoclave-compatible packaging

o Steam autoclave with precise temperature control

Procedure:
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e Preparation:
o Prepare the C-Flex® 374 tubing samples as required for the specific biocompatibility test.
o Package the samples in appropriate autoclave-compatible materials.
e Autoclave Cycle:
o Load the samples into the autoclave.
o Use a validated autoclave cycle with the following parameters:
» Sterilization Temperature: 123°C
» Sterilization Time: 30 minutes
o Run the cycle.
o Post-Sterilization:
o Allow the samples to cool completely.
o Proceed with the planned biocompatibility testing (e.g., USP <87> and ISO 10993-5).

Visualization of the Sterilization Workflow

The following diagram illustrates the general workflow for the autoclave sterilization of C-Flex®
tubing.
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Autoclave Sterilization Workflow for C-Flex® Tubing
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Relationship of Sterilization Parameters and Tubing Integrity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for Autoclave
Sterilization of C-Flex® Tubing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309#autoclave-sterilization-settings-for-c-flex-
tubing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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